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Compound of Interest

Compound Name: 1-lodo-4-propylbenzene

Cat. No.: B150738

An In-depth Technical Guide to 1-lodo-4-
propylbenzene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-lodo-4-propylbenzene, tailored for researchers, scientists, and professionals in
drug development. This document includes key data, experimental methodologies, and visual
representations of relevant processes.

Core Physical and Chemical Properties

1-lodo-4-propylbenzene, also known as 4-n-propyliodobenzene, is an organoiodine
compound with the chemical formula CoHi1l.[1] It belongs to the family of halogenated aromatic
hydrocarbons.[2] Its molecular structure consists of a benzene ring substituted with an iodine
atom and a propyl group at the para position. This compound serves as a valuable intermediate
in organic synthesis.

The key physical properties of 1-lodo-4-propylbenzene are summarized in the table below,
providing a quick reference for laboratory and research applications.
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Property Value Source(s)
Molecular Formula CoHaal [L1121[31[4115]
Molecular Weight 246.09 g/mol [1112][31[4]
Appearance Clear colorless to yellow liquid [6]

Boiling Point 240-242 °C [31[5]
120-122 °C at 12 mmHg [71[8]

Density 1.530 + 0.06 g/cm? (Predicted) [7]
Refractive Index 1.5790 (at 20 °C) [3161[7]
Flash Point 240-242 °C [7]

Purity (Typical) >97% [2][6]

1-lodo-4-propylbenzene exhibits reactivity typical of an aryl iodide. The carbon-iodine bond is
relatively weak, making the iodine atom a good leaving group in various reactions.

Stability and Storage:
» Sensitivity: The compound is light-sensitive.[5][7][8]
e Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[9]

e Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide,
carbon dioxide, hydrogen iodide, and nitrogen oxides.[9]

Key Reactions: Aryl iodides like 1-lodo-4-propylbenzene are important substrates in
palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[10] These
reactions are fundamental for forming new carbon-carbon bonds, enabling the synthesis of
more complex molecules.[10]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-lodo-4-
propylbenzene are crucial for its application in research and development.
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A common method for the synthesis of aryl iodides is through a Sandmeyer-type reaction,
starting from the corresponding aniline. The general workflow involves diazotization of 4-
propylaniline followed by reaction with an iodide salt.

Materials:

» 4-propylaniline

e Hydrochloric acid (concentrated)
e Sodium nitrite (NaNO2)

o Potassium iodide (KI)

e Ice

e Sodium thiosulfate

o Diethyl ether or dichloromethane
e Anhydrous magnesium sulfate
Procedure:

» Diazotization: 4-propylaniline is dissolved in an aqueous solution of a strong acid, such as
hydrochloric acid, and cooled to 0-5 °C in an ice bath.

e Acooled aqueous solution of sodium nitrite is added dropwise to the aniline solution while
maintaining the low temperature. This reaction forms the diazonium salt.

 lodination: The freshly prepared diazonium salt solution is then slowly added to a solution of
potassium iodide. The diazonium group is replaced by iodine, leading to the formation of 1-
lodo-4-propylbenzene and the evolution of nitrogen gas.

o Work-up: The reaction mixture is allowed to warm to room temperature. The organic layer is
extracted with a suitable solvent like diethyl ether.
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e The organic extract is washed with a sodium thiosulfate solution to remove any excess
iodine, followed by washing with brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

The crude 1-lodo-4-propylbenzene can be purified by vacuum distillation to obtain a product
with high purity.

Procedure:
e The crude product is placed in a round-bottom flask suitable for distillation.
e The flask is connected to a vacuum distillation apparatus.

e The product is distilled under reduced pressure. The fraction collected at the appropriate
boiling point (e.g., 120-122 °C at 12 mmHg) is the purified 1-lodo-4-propylbenzene.[7][8]

The purity and identity of 1-lodo-4-propylbenzene can be confirmed using various analytical
techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to
determine the purity of the sample and confirm its molecular weight.[1]

e Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in the molecule.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the detailed structure of the molecule.

Visualizations

The following diagrams, created using the DOT language, illustrate key processes related to 1-
lodo-4-propylbenzene.
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Caption: Synthetic workflow for 1-lodo-4-propylbenzene.
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Caption: Suzuki-Miyaura coupling of 1-lodo-4-propylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 1-lodo-4-
propylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150738#physical-and-chemical-properties-of-1-iodo-
4-propylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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